Cas no 2227899-70-7 ((2R)-2-amino-2-(1-methylcyclohexyl)ethan-1-ol)

• Product Name: (2R)-2-amino-2-(1-methylcyclohexyl)ethan-1-ol
• CAS No: 2227899-70-7
• MF: C₉H₁₉NO
• MW: 157.253262758255
• CID: 5899306
• PubChem ID: 165625290
• Update Time: 2025-10-31

(2R)-2-amino-2-(1-methylcyclohexyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-2-amino-2-(1-methylcyclohexyl)ethan-1-ol
• EN300-1781023
• 2227899-70-7

• Inchi： 1S/C9H19NO/c1-9(8(10)7-11)5-3-2-4-6-9/h8,11H,2-7,10H2,1H3/t8-/m0/s1
• InChI Key： NWHQYVZEPOUMSM-QMMMGPOBSA-N
• SMILES： OC[C@@H](C1(C)CCCCC1)N

Computed Properties

• Exact Mass: 157.146664230g/mol
• Monoisotopic Mass: 157.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46.2Ų

Additional information on (2R)-2-amino-2-(1-methylcyclohexyl)ethan-1-ol

Compound CAS No. 2227899-70-7: (2R)-2-amino-2-(1-methylcyclohexyl)ethan-1-ol

The compound with CAS No. 2227899-70-7, commonly referred to as (2R)-2-amino-2-(1-methylcyclohexyl)ethan-1-ol, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of amino alcohols, which are known for their versatile applications in drug design and synthesis. The molecule's chiral center at the second carbon atom (denoted by the (R) configuration) plays a pivotal role in its stereochemical properties, making it a valuable substrate for enantioselective reactions.

Structural Insights and Synthesis

The molecular structure of (2R)-2-amino-2-(1-methylcyclohexyl)ethan-1-ol consists of a cyclohexane ring substituted with a methyl group at position 1. The cyclohexane ring is further connected to an ethane backbone, which carries an amino group (-NH₂) and a hydroxyl group (-OH). The spatial arrangement of these functional groups is critical for the compound's reactivity and biological activity.

Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound. For instance, researchers have employed asymmetric catalysis techniques to achieve high enantiomeric excess during its synthesis. These methods not only enhance the yield but also ensure the preservation of the desired stereochemistry, which is essential for its intended applications.

Biological Activity and Applications

(R)-configured amino alcohols like this compound have demonstrated promising pharmacological properties. Studies have shown that this compound exhibits potential as a precursor in the synthesis of bioactive molecules, including drugs targeting central nervous system disorders. Its ability to form hydrogen bonds and participate in various stereochemical interactions makes it an attractive candidate for drug design.

Moreover, this compound has been explored as a chiral auxiliary in asymmetric synthesis. By temporarily attaching it to other molecules, chemists can induce asymmetry in reactions, leading to the formation of enantiomerically enriched products. This approach has been particularly useful in the synthesis of complex natural products and pharmaceutical agents.

Recent Research Developments

In recent years, there has been growing interest in understanding the mechanistic details of reactions involving (2R)-2-amino-2-(1-methylcyclohexyl)ethan-1-ol. Researchers have employed computational chemistry techniques, such as density functional theory (DFT), to study its electronic structure and reactivity patterns. These studies have provided valuable insights into its role as a catalyst or reactant in various organic transformations.

Additionally, this compound has been investigated for its potential in green chemistry applications. Its use in environmentally friendly reaction conditions has been explored, highlighting its compatibility with sustainable chemical practices.

Conclusion

In summary, (2R)-2-amino-2-(1-methylcyclohexyl)ethan-1-ol is a versatile organic compound with significant potential in both academic research and industrial applications. Its unique structure, coupled with recent advancements in synthetic and computational methods, positions it as a valuable tool in modern organic chemistry and pharmacology.